1-methyl-3-phenyl-2,5,6,7-tetrahydro-1H-1,4-diazepin-2-one
Overview
Description
1-methyl-3-phenyl-2,5,6,7-tetrahydro-1H-1,4-diazepin-2-one, also known as Tofisopam, is a benzodiazepine derivative used for its anxiolytic properties. It was first synthesized in the 1960s and has since been used in various scientific research applications. In
Scientific Research Applications
Cytotoxicity and Cathepsin B Inhibition A study on palladacycles, including compounds related to 1-methyl-3-phenyl-2,5,6,7-tetrahydro-1H-1,4-diazepin-2-one, demonstrated their in vitro cytotoxic activity on A2780/S cells. These compounds also showed significant inhibition of cathepsin B, an enzyme linked to cancer progression. This research suggests the potential for these compounds in cancer therapy due to their dual function as cytotoxic agents and enzyme inhibitors J. Spencer et al., 2009.
Regioselective Synthesis The versatility of the compound’s structure was further highlighted in a study describing a novel one-pot synthesis approach. This method enables the regioselective synthesis of 2,5,6,7-tetrahydro-1H-1,4-diazepin-2-ones from simpler precursors, showcasing the compound's potential for diverse chemical modifications and applications in medicinal chemistry O. Attanasi et al., 2011.
Structural Studies Extensive structural studies have been conducted to understand the chemical and physical properties of diazepinones. One study focused on the synthesis and structural analysis of diazepin-4-ones, providing insights into their conformational properties and the impact of fluoro-substituents. Such research is crucial for designing compounds with specific biological activities David Núñez Alonso et al., 2020.
Antimicrobial and Anticancer Activities Another area of application involves the synthesis of benzodiazepine derivatives, which have been evaluated for their antimicrobial and anticancer properties. These studies indicate the potential for developing new therapeutic agents based on the core structure of 1-methyl-3-phenyl-2,5,6,7-tetrahydro-1H-1,4-diazepin-2-one Deepak Verma et al., 2015.
properties
IUPAC Name |
1-methyl-3-phenyl-6,7-dihydro-5H-1,4-diazepin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-14-9-5-8-13-11(12(14)15)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBOXALACCGWNJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN=C(C1=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-3-phenyl-2,5,6,7-tetrahydro-1H-1,4-diazepin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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